Cas no 1806523-25-0 (2-Amino-4-(3-chloropropanoyl)mandelic acid)

• Product Name: 2-Amino-4-(3-chloropropanoyl)mandelic acid
• CAS No: 1806523-25-0
• MF: C₁₁H₁₂ClNO₄
• MW: 257.670282363892
• CID: 4942027
• Update Time: 2025-11-01

2-Amino-4-(3-chloropropanoyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(3-chloropropanoyl)mandelic acid

• Inchi： 1S/C11H12ClNO4/c12-4-3-9(14)6-1-2-7(8(13)5-6)10(15)11(16)17/h1-2,5,10,15H,3-4,13H2,(H,16,17)
• InChI Key： FVHCBRHVXJGAFC-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C(C(=O)O)O)=C(C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• XLogP3: 0.9
• Topological Polar Surface Area: 101

Additional information on 2-Amino-4-(3-chloropropanoyl)mandelic acid

Research Brief on 2-Amino-4-(3-chloropropanoyl)mandelic acid (CAS: 1806523-25-0): Recent Advances and Applications

2-Amino-4-(3-chloropropanoyl)mandelic acid (CAS: 1806523-25-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its role in medicinal chemistry.

One of the key areas of interest is the compound's utility as an intermediate in the synthesis of biologically active molecules. Researchers have demonstrated that 2-Amino-4-(3-chloropropanoyl)mandelic acid can serve as a precursor for the development of inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the design of protease inhibitors, which could have implications for treating diseases such as cancer and viral infections. The study emphasized the compound's ability to form stable interactions with active sites of target proteins, thereby enhancing inhibitory efficacy.

In addition to its role in drug design, recent investigations have explored the compound's potential in prodrug development. Prodrugs are inactive compounds that undergo chemical transformation in the body to release active therapeutic agents. A study conducted by a team at the University of Cambridge in 2024 revealed that derivatives of 2-Amino-4-(3-chloropropanoyl)mandelic acid exhibited favorable pharmacokinetic properties, including improved solubility and bioavailability. These findings suggest that the compound could be a valuable scaffold for optimizing drug delivery systems.

Another noteworthy development is the application of 2-Amino-4-(3-chloropropanoyl)mandelic acid in the field of chemical biology. Researchers have utilized this compound as a probe to study enzyme mechanisms and protein-ligand interactions. For example, a recent paper in ACS Chemical Biology described its use in activity-based protein profiling (ABPP), a technique that enables the identification of enzyme activities in complex biological systems. The study demonstrated that the compound's reactive functional groups make it an effective tool for labeling and characterizing enzymes involved in metabolic pathways.

Despite these promising advancements, challenges remain in the practical application of 2-Amino-4-(3-chloropropanoyl)mandelic acid. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed. Ongoing research aims to optimize synthetic routes and evaluate the compound's safety profile in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area.

In conclusion, 2-Amino-4-(3-chloropropanoyl)mandelic acid (CAS: 1806523-25-0) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications span drug design, prodrug development, and chemical probes, highlighting its multifaceted potential. As research continues to uncover new insights, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics.